
1,3-Diaminopropane safety and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Diaminopropane

Cat. No.: B046017 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,3-Diaminopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-diaminopropane
(CAS No. 109-76-2), a crucial reagent in various research and development applications.

Adherence to these guidelines is essential to ensure a safe laboratory environment.

Hazard Identification and Classification
1,3-Diaminopropane is classified as a hazardous chemical, presenting multiple risks. It is a

flammable liquid and vapor, and is harmful if swallowed.[1][2][3] It is fatal in contact with skin

and causes severe skin burns and eye damage.[1][2][3]

GHS Classification:

Flammable liquids (Category 3)[1][3]

Acute toxicity, Oral (Category 4)[1][4]

Acute toxicity, Dermal (Category 2)[4]

Skin corrosion (Category 1A/1B)[1][4]

Serious eye damage (Category 1)[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b046017?utm_src=pdf-interest
https://www.benchchem.com/product/b046017?utm_src=pdf-body
https://www.benchchem.com/product/b046017?utm_src=pdf-body
https://www.benchchem.com/product/b046017?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4cnVjcjZ2aWppOXozbXA0YnA3eGkxNWs3OWk2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNDg1XzEwOS03Ni0yXzElMkMzLURpYW1pbm9wcm9wYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTQ4NV8xMDktNzYtMl8xJTJDMy1EaWFtaW5vcHJvcGFuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--1219f05ed9838cb71d0fd4dee9298201ab0149d4/MetaSci_MSIA485_109-76-2_1,3-Diaminopropane.pdf
https://ferris.msdssoftware.com/ImageDir/D0FD885BA8CE423E80C9785451DFC963.pdf
https://www.chemos.de/import/data/msds/GB_en/109-76-2-A0005353-GB-en.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4cnVjcjZ2aWppOXozbXA0YnA3eGkxNWs3OWk2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNDg1XzEwOS03Ni0yXzElMkMzLURpYW1pbm9wcm9wYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTQ4NV8xMDktNzYtMl8xJTJDMy1EaWFtaW5vcHJvcGFuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--1219f05ed9838cb71d0fd4dee9298201ab0149d4/MetaSci_MSIA485_109-76-2_1,3-Diaminopropane.pdf
https://ferris.msdssoftware.com/ImageDir/D0FD885BA8CE423E80C9785451DFC963.pdf
https://www.chemos.de/import/data/msds/GB_en/109-76-2-A0005353-GB-en.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4cnVjcjZ2aWppOXozbXA0YnA3eGkxNWs3OWk2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNDg1XzEwOS03Ni0yXzElMkMzLURpYW1pbm9wcm9wYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTQ4NV8xMDktNzYtMl8xJTJDMy1EaWFtaW5vcHJvcGFuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--1219f05ed9838cb71d0fd4dee9298201ab0149d4/MetaSci_MSIA485_109-76-2_1,3-Diaminopropane.pdf
https://www.chemos.de/import/data/msds/GB_en/109-76-2-A0005353-GB-en.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4cnVjcjZ2aWppOXozbXA0YnA3eGkxNWs3OWk2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNDg1XzEwOS03Ni0yXzElMkMzLURpYW1pbm9wcm9wYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTQ4NV8xMDktNzYtMl8xJTJDMy1EaWFtaW5vcHJvcGFuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--1219f05ed9838cb71d0fd4dee9298201ab0149d4/MetaSci_MSIA485_109-76-2_1,3-Diaminopropane.pdf
https://www.fishersci.com/store/msds?partNumber=AC112350010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC112350010&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4cnVjcjZ2aWppOXozbXA0YnA3eGkxNWs3OWk2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNDg1XzEwOS03Ni0yXzElMkMzLURpYW1pbm9wcm9wYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTQ4NV8xMDktNzYtMl8xJTJDMy1EaWFtaW5vcHJvcGFuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--1219f05ed9838cb71d0fd4dee9298201ab0149d4/MetaSci_MSIA485_109-76-2_1,3-Diaminopropane.pdf
https://www.fishersci.com/store/msds?partNumber=AC112350010&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4cnVjcjZ2aWppOXozbXA0YnA3eGkxNWs3OWk2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNDg1XzEwOS03Ni0yXzElMkMzLURpYW1pbm9wcm9wYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTQ4NV8xMDktNzYtMl8xJTJDMy1EaWFtaW5vcHJvcGFuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--1219f05ed9838cb71d0fd4dee9298201ab0149d4/MetaSci_MSIA485_109-76-2_1,3-Diaminopropane.pdf
https://www.fishersci.com/store/msds?partNumber=AC112350010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Sensitization (Category 1)[4]

Skin Sensitization (Category 1)[4]

Specific target organ toxicity - single exposure (Category 3), targeting the respiratory

system[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,3-diaminopropane is provided in

the table below.

Property Value

Molecular Formula C3H10N2[1]

Molecular Weight 74.12 g/mol [1]

Appearance Colorless to yellowish liquid[1]

Odor Rotten-egg like[4]

Boiling Point 140°C (284°F)[1][4]

Melting Point -12°C (10.4°F)[1][4]

Flash Point 48°C (118.4°F)[1][4]

Autoignition Temperature 350°C (662°F)[4]

Density 0.888 g/cm³ at 25°C[1][3]

Solubility Soluble in water[4]

Vapor Pressure 5.8 hPa at 25°C[3]

Explosive Limits Lower: 2.8% Upper: 15.2%[4]

Toxicological Data
The toxicity of 1,3-diaminopropane is a significant concern, particularly through dermal

contact.
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Route of Exposure Species Value

Oral LD50 Rat 350 µL/kg[4]

Oral LD50 Rabbit 700 mg/kg[5]

Dermal LD50 Rabbit 178 mg/kg[4]

Dermal LD50 Rabbit 200 mg/kg[5][6]

Experimental Protocols
While specific detailed experimental protocols for the toxicological data are not publicly

available in the search results, the methodologies would follow standardized guidelines from

organizations such as the OECD (Organisation for Economic Co-operation and Development)

for acute toxicity testing. For example, the Acute Dermal Toxicity test would likely follow OECD

Guideline 402, and the Acute Oral Toxicity test would follow OECD Guideline 423. These

protocols involve administering the substance to animals under controlled conditions and

observing the effects over a specified period.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][4]

Use spark-proof tools and explosion-proof equipment.[2][4]

Avoid contact with skin, eyes, and clothing.[1][7]

Do not breathe mists or vapors.[4][7]

Keep away from open flames, hot surfaces, and sources of ignition.[1][2][4]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

Do not eat, drink, or smoke when using this product.[1][7]
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Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]

Keep away from incompatible substances such as acids, strong oxidizing agents, acid

anhydrides, and acid chlorides.[4][7]

This material is hygroscopic and may absorb moisture from the air.[2][4]

Exposure Controls and Personal Protective
Equipment
Engineering Controls:

Use adequate general and local exhaust ventilation to keep airborne concentrations low.[1]

Facilities should be equipped with an eyewash fountain.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection. A face shield may also be necessary.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

Recommended glove materials include Butyl rubber and Neoprene.[8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4][8]

First Aid Measures
Immediate medical attention is required for all routes of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid immediately.[1]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Obtain medical aid

immediately.[1]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Obtain medical aid

immediately.[1]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][4]

Specific Hazards: Flammable liquid and vapor. During a fire, irritating and highly toxic gases

may be generated by thermal decomposition or combustion.[1][9] Vapors are heavier than air

and may travel to a source of ignition and flash back.[3]

Advice for Firefighters: Wear a NIOSH-approved self-contained breathing apparatus and full

protective gear.[1][9]

Accidental Release Measures
Personal Precautions: Wear protective equipment and keep unprotected personnel away.[1]

Ensure adequate ventilation and remove all sources of ignition.[1]

Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[1]
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Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, dry sand, or

earth) and place it into a suitable disposal container.[1][7]

Visual Guides
The following diagrams illustrate key safety and handling workflows.
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Spill Response Workflow for 1,3-Diaminopropane

Spill Occurs
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Don Personal Protective
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to Regulations

Click to download full resolution via product page

Caption: A flowchart outlining the appropriate response to a 1,3-diaminopropane spill.
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First Aid for 1,3-Diaminopropane Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Immediately Flush Skin
with Water for 15 min

Immediately Flush Eyes
with Water for 15 min

Rinse Mouth with Water

Administer Oxygen or
Artificial Respiration

Seek Immediate
Medical Attention

Remove Contaminated Clothing Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: A diagram illustrating the first aid procedures for different routes of exposure to 1,3-
diaminopropane.
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Chemical Incompatibilities of 1,3-Diaminopropane

1,3-Diaminopropane

Acids

Reacts Vigorously

Strong Oxidizing Agents

Fire/Explosion Hazard

Acid Anhydrides

Violent Reaction

Acid Chlorides

Violent Reaction

Carbon Dioxide

Forms Carbamates

Click to download full resolution via product page

Caption: A diagram showing substances that are incompatible with 1,3-diaminopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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